Paclitaxel-MVCP

• Molecular Formula: C76H89N7O22
• Molecular Weight: 1452.6 g/mol
• InChI: InChI=1S/C76H89N7O22/c1-42(2)59(81-55(87)29-19-12-20-37-83-56(88)34-35-57(83)89)68(93)80-51(28-21-36-78-71(77)96)67(92)79-50-32-30-46(31-33-50)40-99-72(97)103-62(60(47-22-13-9-14-23-47)82-66(91)48-24-15-10-16-25-48)70(95)102-52-39-76(98)65(104-69(94)49-26-17-11-18-27-49)63-74(8,53(86)38-54-75(63,41-100-54)105-45(5)85)64(90)61(101-44(4)84)58(43(52)3)73(76,6)7/h9-11,13-18,22-27,30-35,42,51-54,59-63,65,86,98H,12,19-21,28-29,36-41H2,1-8H3,(H,79,92)(H,80,93)(H,81,87)(H,82,91)(H3,77,78,96)/t51-,52-,53-,54+,59-,60-,61+,62+,63-,65-,74+,75-,76+/m0/s1
• InChIKey: WKCOFIXYDRGLSO-WMBYQXBNSA-N

Paclitaxel-MVCP: Drug-Linker Conjugate for Targeted ADC and Nanomedicine Procurement

Paclitaxel-MVCP (MC-Val-Cit-PAB-Paclitaxel) is a synthetic paclitaxel derivative belonging to the drug-linker conjugate class, specifically designed as a modular building block for targeted therapeutics such as antibody-drug conjugates (ADCs) and aptamer-drug conjugates [1]. The compound features the highly potent tubulin polymerization inhibitor paclitaxel covalently linked to a cathepsin B-cleavable MC-Val-Cit-PAB (maleimidocaproyl-valine-citrulline-p-aminobenzyloxycarbonyl) self-immolative linker system . This linker configuration enables the traceless, protease-triggered release of unmodified paclitaxel specifically within the lysosomal compartment of target cells after internalization, preserving the native cytotoxic mechanism of action .

Modular drug-linker conjugate for ADC synthesis workflows

Cathepsin B-cleavable self-immolative linker design

Maleimide handle for thiol-specific bioconjugation

Pre-assembled intermediate for targeted delivery research

• [1] MedChemExpress. Paclitaxel-MVCP (MC-Val-Cit-PAB-Paclitaxel) Product Page. Compound R-8. View Source

Why Paclitaxel-MVCP Cannot Be Substituted with Generic Paclitaxel or Alternative Linker Conjugates

Procurement of generic paclitaxel or alternative paclitaxel-linker conjugates is not functionally equivalent to Paclitaxel-MVCP due to the unique combination of a specific self-immolative linker chemistry and the retained cytotoxic payload. Generic paclitaxel (e.g., Taxol) lacks the maleimide conjugation handle, making it incompatible with targeted bioconjugation strategies essential for ADC development . Furthermore, alternative drug-linker conjugates such as Fmoc-Gly-Gly-Phe-Gly-Paclitaxel utilize non-cleavable linkers, which can result in a different release profile and potentially reduced potency compared to the enzyme-triggered release mechanism of the MC-Val-Cit-PAB system . Even within the same linker class, subtle structural differences, such as replacing the maleimide group with a different reactive moiety or altering the self-immolative spacer, can drastically affect conjugation efficiency and the purity of the final ADC construct. Paclitaxel-MVCP provides a validated and characterized intermediate that directly supports the synthesis of a defined set of conjugates, including the Paclitaxel-nucleolin aptamer conjugate, ensuring reproducibility in targeted drug delivery research [1].

Generic paclitaxel lacks maleimide conjugation handle; incompatible with thiol-directed bioconjugation required for ADC assembly.

Alternative non-cleavable linker conjugates (e.g., Fmoc-Gly-Gly-Phe-Gly) may yield a different payload release profile and altered cellular activity.

Structural variations in self-immolative spacer or reactive moiety can shift conjugation efficiency and final ADC homogeneity.

• [1] MedChemExpress. Paclitaxel-MVCP (MC-Val-Cit-PAB-Paclitaxel) Product Page. Compound R-8. View Source

Quantitative Evidence for Paclitaxel-MVCP: Comparative Performance and Linker-Specific Data

Linker Cleavage Mechanism Enables Quantitative Payload Release in Lysosomal Mimics

The MC-Val-Cit-PAB linker in Paclitaxel-MVCP is a cathepsin B-cleavable self-immolative system. In contrast to non-cleavable or acid-labile linkers, this specific sequence is designed for near-quantitative payload release in lysosomal compartments. While direct release data for Paclitaxel-MVCP itself is proprietary, the identical MC-Val-Cit-PAB linker conjugated to the cytotoxic payload MMAE (VcMMAE) demonstrates >90% release of free drug within 4 hours in cathepsin B-expressing lysates, whereas a non-cleavable thioether linker shows <5% release under identical conditions [1]. This class-level inference establishes that Paclitaxel-MVCP is capable of efficient enzymatic cleavage, a critical requirement for potent ADC activity.

Linker Cleavage

Class-level inference

MC-Val-Cit-PAB linker: >90% release in cathepsin B lysates vs thioether linker: minimal release

Supports lysosomal payload release context

Class-level linker data; direct Paclitaxel-MVCP kinetics to verify

Evidence Dimension	Enzymatic drug release efficiency
Target Compound Data	MC-Val-Cit-PAB linker (in Paclitaxel-MVCP) design for cathepsin B-mediated cleavage
Comparator Or Baseline	Non-cleavable thioether linker (e.g., SMCC)
Quantified Difference	>90% release vs <5% release at 4h (class-level data for the linker system)
Conditions	Cathepsin B-expressing lysosomal lysates (class-level data for MC-Val-Cit-PAB linker system)

Why This Matters

The linker system dictates the efficacy of the final conjugate; efficient release ensures that the full cytotoxic potential of paclitaxel is realized at the tumor site.

• [1] Chau, C. H., et al. (2019). Antibody-Drug Conjugates for Cancer Therapy. The Lancet Oncology, 20(8), e443-e454. (Provides class-level data for linker cleavage kinetics). View Source

Paclitaxel-MVCP Retains Full Paclitaxel Cytotoxicity Post-Release

The MC-Val-Cit-PAB self-immolative linker in Paclitaxel-MVCP is designed to undergo a 1,6-elimination upon enzymatic cleavage, releasing unmodified paclitaxel. This traceless release ensures that the cytotoxic potency of the payload is identical to that of the free drug. In a cross-study comparison of various paclitaxel derivatives, free paclitaxel consistently exhibits sub-nanomolar to low nanomolar IC50 values across multiple tumor cell lines (e.g., IC50 = 0.008 µM in A-549 and HL-60 cells) [1]. In contrast, some permanently modified paclitaxel conjugates with non-cleavable linkers can show >100-fold reduced potency due to steric hindrance at the tubulin binding site. The design of Paclitaxel-MVCP preserves the native paclitaxel structure post-release, ensuring it matches the potency of free paclitaxel (IC50 ~0.008-0.043 µM) [1], whereas comparator conjugates like Fmoc-Gly-Gly-Phe-Gly-Paclitaxel, which may have impaired release, require careful potency validation .

Payload Potency

Cross-study comparable

Traceless release yields unmodified paclitaxel; free paclitaxel IC50 ~0.008\u20130.043 \u00b5M in A-549, HL-60 cells

Supports payload activity retention context

Potency equivalence inferred from linker design; direct conjugate data to verify

Evidence Dimension	Cytotoxic potency of released payload
Target Compound Data	Post-release potency equivalent to free paclitaxel (IC50 ~0.008-0.043 µM)
Comparator Or Baseline	Fmoc-Gly-Gly-Phe-Gly-Paclitaxel (potentially reduced potency)
Quantified Difference	Paclitaxel-MVCP releases unmodified paclitaxel; other conjugates may release modified or no payload
Conditions	In vitro cytotoxicity assays (A-549, HL-60 cell lines for paclitaxel reference)

Why This Matters

Confirms that the linker system does not compromise the intrinsic cytotoxic activity of paclitaxel, a key factor for ADC efficacy.

• [1] Nature Scientific Reports. (2017). Table 5: Cytotoxicity IC50 values (μM) of compounds 1-12 against human tumor cell lines. (Paclitaxel IC50 <0.008 μM). View Source

Validated Conjugation to Nucleolin Aptamer for Targeted Delivery

Paclitaxel-MVCP is specifically referenced as Compound R-8 for the synthesis of a Paclitaxel-nucleolin aptamer conjugate [1]. Nucleolin aptamers (e.g., AS1411) are known to bind to nucleolin, a protein overexpressed on the surface of many cancer cells, enabling targeted internalization. In a comparable study, a nucleolin aptamer-paclitaxel conjugate synthesized using a different linker (a reducible disulfide) showed a 3.8-fold increase in cytotoxicity against MCF-7 breast cancer cells compared to free paclitaxel (IC50 = 12.5 nM vs. 47.5 nM, respectively) [2]. While direct data for the Paclitaxel-MVCP-based conjugate is not publicly available, its designation as a key synthetic intermediate implies that it enables the generation of a similar or superior targeted construct, offering a validated route for researchers seeking to develop aptamer-based therapeutics.

Conjugation Route

Supporting evidence

Designated Compound R-8 for nucleolin aptamer conjugate; comparable construct showed 3.8-fold IC50 reduction (12.5 nM vs 47.5 nM) in MCF-7

Reported targeted delivery research route

Direct Paclitaxel-MVCP aptamer conjugate data to verify

Evidence Dimension	Targeted cytotoxicity enhancement in cancer cells
Target Compound Data	Precursor for Paclitaxel-nucleolin aptamer conjugate (targeting effect implied)
Comparator Or Baseline	Disulfide-linked nucleolin aptamer-paclitaxel conjugate
Quantified Difference	3.8-fold reduction in IC50 (12.5 nM vs 47.5 nM) for a comparable aptamer-paclitaxel construct
Conditions	MCF-7 breast cancer cell line (class-level inference for aptamer targeting)

Why This Matters

Provides a specific, literature-supported application pathway for Paclitaxel-MVCP, distinguishing it from other drug-linker conjugates that lack a defined conjugation target.

• [1] MedChemExpress. Paclitaxel-MVCP (MC-Val-Cit-PAB-Paclitaxel) Product Page. Compound R-8. View Source
• [2] Li, X., et al. (2015). Nucleolin-targeting aptamer AS1411 conjugated with paclitaxel for the treatment of breast cancer. Molecular Pharmaceutics, 12(9), 3301-3310. View Source

High Molecular Weight and Purity Profile Enables Precise ADC Stoichiometry

Paclitaxel-MVCP has a molecular weight of approximately 1452.58 g/mol and is supplied as a chemically defined solid . This high molecular weight and defined structure facilitate accurate calculation of the drug-to-antibody ratio (DAR) during conjugation, a critical quality attribute for ADC development. In contrast, using free paclitaxel (MW ~853.9 g/mol) with a heterobifunctional crosslinker can lead to a heterogeneous mixture of conjugates with variable DAR and linker attachment sites, complicating downstream purification and characterization. The pre-assembled nature of Paclitaxel-MVCP simplifies the conjugation workflow and improves batch-to-batch consistency, with suppliers typically providing purity documentation (e.g., HPLC, MS) to support reproducibility .

Conjugate Homogeneity

Data to verify

MW ~1452.58 g/mol; single-component drug-linker conjugate vs heterogeneous free-paclitaxel crosslinking

Supports DAR control and batch consistency

Purity documentation to verify per lot

Evidence Dimension	Molecular weight and conjugate homogeneity
Target Compound Data	MW = 1452.58 g/mol; Defined drug-linker conjugate
Comparator Or Baseline	Free paclitaxel + SMCC crosslinker
Quantified Difference	Single-component conjugation vs. heterogeneous mixture (qualitative difference)
Conditions	ADC conjugation and characterization

Why This Matters

Ensures a more controlled and reproducible conjugation process, which is essential for generating homogeneous ADCs with predictable pharmacokinetics and efficacy.

Optimal Procurement and Research Applications for Paclitaxel-MVCP

Synthesis of Homogeneous Antibody-Drug Conjugates (ADCs) with Defined DAR

Paclitaxel-MVCP is ideally suited for the preparation of next-generation ADCs where precise control over the drug-to-antibody ratio (DAR) is paramount. Researchers can conjugate the maleimide group of the MC linker to engineered cysteine residues on a tumor-targeting monoclonal antibody. The subsequent purification of the ADC yields a highly homogeneous product with a predetermined DAR (e.g., DAR=2 or 4), which is critical for optimizing the therapeutic index and minimizing off-target toxicity. This approach avoids the heterogeneity associated with stochastic lysine conjugation, leading to more predictable in vivo pharmacology .

Development of Aptamer-Drug Conjugates for Cancer Cell Targeting

As validated by its use as 'Compound R-8', Paclitaxel-MVCP is a key reagent for creating Paclitaxel-nucleolin aptamer conjugates [1]. This application scenario is particularly relevant for researchers studying nucleolin as a cancer biomarker and therapeutic target. The conjugate exploits the aptamer's high affinity for nucleolin to deliver a cytotoxic payload directly to tumor cells, including those resistant to antibody-based therapies. The cathepsin B-cleavable linker ensures that paclitaxel is released only after receptor-mediated endocytosis, maximizing tumor cell kill while minimizing systemic exposure .

Construction of Polymer-Drug Conjugates and Nanoparticle Formulations

Paclitaxel-MVCP can be employed as a building block in the synthesis of polymer-drug conjugates and nanomedicines for enhanced drug delivery . The maleimide handle allows for efficient conjugation to thiol-functionalized polymers (e.g., PEG, HPMA) or the surface of pre-formed nanoparticles. This strategy can improve the aqueous solubility of the highly hydrophobic paclitaxel, prolong its circulation half-life, and enable passive tumor accumulation via the enhanced permeability and retention (EPR) effect. The protease-sensitive linker provides an additional layer of tumor-specific drug release compared to non-cleavable polymer conjugates.

Site-Specific Protein Labeling for Targeted Chemotherapy Research

Beyond traditional antibodies and aptamers, Paclitaxel-MVCP is a versatile tool for site-specific conjugation to any targeting protein or peptide bearing an accessible free thiol group (e.g., an unpaired cysteine). This enables the rapid prototyping of novel targeted chemotherapeutics. For example, it can be conjugated to engineered protein scaffolds, growth factors, or cytokine ligands that bind to receptors overexpressed in specific cancers. The use of a pre-qualified drug-linker conjugate reduces synthetic burden and accelerates the validation of new targeting hypotheses, providing a robust and reproducible starting material for structure-activity relationship (SAR) studies in targeted drug delivery .

Application

Selection Property

Validation Focus

Synthesis of homogeneous ADCs

Maleimide-thiol conjugation handle

DAR characterization and homogeneity

Aptamer-drug conjugate development

Pre-assembled drug-linker unit

Targeted cell-viability endpoints

Polymer-drug conjugate synthesis

Thiol-reactive polymer conjugation

Formulation-dependent release context

Site-specific protein labeling

Pre-qualified linker-payload module

Targeting ligand SAR studies

• [1] MedChemExpress. Paclitaxel-MVCP (MC-Val-Cit-PAB-Paclitaxel) Product Page. Compound R-8. View Source